Cas no 870858-92-7 (1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol structure
870858-92-7 structure
Product Name:1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
CAS No:870858-92-7
MF:C12H14F3NO
MW:245.240873813629
CID:3300485
PubChem ID:24904814
Update Time:2025-04-21

1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-PYRROLIDINOL, 1-[[3-(TRIFLUOROMETHYL)PHENYL]METHYL]-
    • 1-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-ol
    • 1-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol
    • 1-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
    • LKFUGDILXFUNLB-UHFFFAOYSA-N
    • SCHEMBL2438027
    • F1908-2307
    • 870858-92-7
    • AKOS012215388
    • 1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
    • Inchi: 1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(6-10)7-16-5-4-11(17)8-16/h1-3,6,11,17H,4-5,7-8H2
    • InChI Key: LKFUGDILXFUNLB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CN1CCC(C1)O)(F)F

Computed Properties

  • Exact Mass: 245.10274856Da
  • Monoisotopic Mass: 245.10274856Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.5Ų

1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Pricemore >>

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